Benzyl 2',3'-dihydrospiro[piperidine-4,4'-quinoline]-1'-carboxylate hydrochloride

• IUPAC Name: benzyl spiro[2,3-dihydroquinoline-4,4'-piperidine]-1-carboxylate;hydrochloride
• InChI: InChI=1S/C21H24N2O2.ClH/c24-20(25-16-17-6-2-1-3-7-17)23-15-12-21(10-13-22-14-11-21)18-8-4-5-9-19(18)23;/h1-9,22H,10-16H2;1H
• InChI Key: CKKBXNGBCICOIE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CCN(C3=CC=CC=C23)C(=O)OCC4=CC=CC=C4.Cl
• Molecular Formula: C21H25ClN2O2
• Molecular Weight: 372.9 g/mol

Description

Benzylpiperidine is a class of compounds that have been studied for their potential pharmacological properties. They are similar in structure to other drugs such as methylphenidate and desoxypipradrol. The benzyl-piperidine group is often a necessary part for the successful inhibition of cholinesterase receptors.

Synthesis Analysis

The synthesis of piperidine derivatives has been a topic of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. It is a key scaffold in many naturally occurring biologically active compounds and naturally occurring substances such as alkaloids, enzymes, or polypeptides.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Scientific Research Applications

Role in Pharmaceutical Industry

. . .

Binding to Catalytic Sites

. This makes it a valuable component in the development of drugs.

Inhibition of Cholinesterase Receptors

. This makes it a potential candidate for the development of drugs targeting these receptors.

. Benzyl 2’,3’-dihydrospiro[piperidine-4,4’-quinoline]-1’-carboxylate hydrochloride could potentially be used as a substrate in these syntheses.

Potential Antitubercular Agent

. Given its structural properties, Benzyl 2’,3’-dihydrospiro[piperidine-4,4’-quinoline]-1’-carboxylate hydrochloride could potentially be developed into an InhA inhibitor.

. .

Mechanism of Action

While specific information on the mechanism of action for “Benzyl 2’,3’-dihydrospiro[piperidine-4,4’-quinoline]-1’-carboxylate hydrochloride” is not available, benzylpiperidine compounds are known to affect neurotransmitter levels. For example, 2-Benzylpiperidine boosts norepinephrine levels to around the same extent as d-amphetamine, but it has very little effect on dopamine levels.

Safety and Hazards

While specific safety and hazard information for “Benzyl 2’,3’-dihydrospiro[piperidine-4,4’-quinoline]-1’-carboxylate hydrochloride” is not available, it’s important to handle all chemicals with appropriate safety precautions. For example, piperidine is classified as a flammable liquid and vapor, and it can cause severe skin burns and eye damage.

Future Directions

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.